Cas no 50627-15-1 (pyrazinecarbonitrile, 3-amino-6-(1-methylethyl)-, 4-oxide (9ci))
50627-15-1 structure
Product Name:pyrazinecarbonitrile, 3-amino-6-(1-methylethyl)-, 4-oxide (9ci)
CAS No:50627-15-1
MF:C8H10N4O
MW:178.191200733185
CID:934026
PubChem ID:45099724
Update Time:2025-04-19
pyrazinecarbonitrile, 3-amino-6-(1-methylethyl)-, 4-oxide (9ci) Chemical and Physical Properties
Names and Identifiers
-
- pyrazinecarbonitrile, 3-amino-6-(1-methylethyl)-, 4-oxide (9ci)
- 1,5,6-TRIMETHYL-1H-IMIDAZO[4,5-B]PYRAZINE 4-OXIDE
- 4-hydroxy-3-imino-6-propan-2-ylpyrazine-2-carbonitrile
- DTXSID60668084
- 50627-15-1
- 4-Hydroxy-3-imino-6-(propan-2-yl)-3,4-dihydropyrazine-2-carbonitrile
- Pyrazinecarbonitrile,3-amino-6-(1-methylethyl)-,4-oxide(9ci)
-
- Inchi: 1S/C8H10N4O/c1-5(2)7-4-12(13)8(10)6(3-9)11-7/h4-5,10,13H,1-2H3
- InChI Key: SLXVUCVSRZPJGQ-UHFFFAOYSA-N
- SMILES: ON1C(C(C#N)=NC(=C1)C(C)C)=N
Computed Properties
- Exact Mass: 178.08546096g/mol
- Monoisotopic Mass: 178.08546096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 83.5Ų
pyrazinecarbonitrile, 3-amino-6-(1-methylethyl)-, 4-oxide (9ci) Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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